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Compound of Interest

Compound Name: N-Benzoylanthranilate

Cat. No.: B1266099

This guide provides essential safety and logistical information for the proper disposal of N-
Benzoylanthranilate, catering to researchers, scientists, and drug development professionals.
The following procedures are based on available safety data for N-Benzoylanthranilate and
structurally related compounds. It is imperative to always consult the specific Safety Data Sheet
(SDS) provided by the manufacturer for definitive guidance.

Immediate Safety Considerations

N-Benzoylanthranilate is classified with several hazards that necessitate careful handling to
ensure personnel safety and environmental protection.

Primary Hazards:

Harmful if swallowed: May cause adverse health effects upon ingestion.[1][2][3][4]

Skin Sensitization: May cause an allergic skin reaction.[1]

Skin and Eye Irritation: Can cause skin and serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Aquatic Toxicity: Very toxic to aquatic life, with long-lasting effects.[2][3][4]

Appropriate Personal Protective Equipment (PPE) must be worn at all times when handling this
compound. This includes, but is not limited to:
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Safety goggles or a face shield

Chemical-resistant gloves

A lab coat or protective suit

A respirator if ventilation is inadequate or if dust is generated

Quantitative Hazard Data

The following table summarizes the GHS hazard classifications for N-Benzoylanthranilate.

Hazard Class Category Hazard Statement
Acute toxicity, oral Category 4 H302: Harmful if swallowed
Skin corrosion/irritation Category 2 H315: Causes skin irritation
o ] H317: May cause an allergic
Sensitization, Skin Category 1 ) )
skin reaction

Serious eye damage/eye H319: Causes serious eye
N Category 2 N
irritation irritation
Specific target organ toxicity, H335: May cause respiratory

. Category 3 o
single exposure irritation

Hazardous to the aquatic

) Category 1 H400: Very toxic to aquatic life
environment, acute hazard
Hazardous to the aquatic H411: Toxic to aquatic life with
) ) Category 2 ]
environment, chronic hazard long lasting effects

Experimental Protocol for Disposal

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of N-Benzoylanthranilate waste.

1. Waste ldentification and Segregation:
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» Designate a specific, clearly labeled, and sealed container for N-Benzoylanthranilate
waste.

» Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed to avoid unintended reactions.

2. Spill and Leak Management:

 In case of a spill, immediately evacuate the area.

o Ensure adequate ventilation.

o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[5]

o Carefully collect the absorbed material into a suitable, closed container for disposal.[5]
e Clean the spill area thoroughly with soap and water.

e Do not let the product enter drains.[3][6]

3. Packaging for Disposal:

o Ensure the waste container is securely sealed to prevent leaks or spills.
o Properly label the container with the chemical name ("N-Benzoylanthranilate Waste") and
all relevant hazard pictograms (e.g., harmful, irritant, environmentally hazardous).

4. Final Disposal:

o Dispose of the contents and container at an approved waste disposal plant.[3][4]

¢ Itis recommended to use a licensed hazardous-waste disposal contractor for final disposal.
[5]

o Contact your institution's Environmental Health and Safety (EHS) department for guidance
on local, state, and federal regulations.[7]

¢ Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[5][7]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of N-
Benzoylanthranilate.
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Caption: Disposal workflow for N-Benzoylanthranilate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1266099?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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